Cas no 926248-50-2 (6-(4-methylpiperidin-1-yl)pyridine-3-carboxylic acid)

• Product Name: 6-(4-methylpiperidin-1-yl)pyridine-3-carboxylic acid
• CAS No: 926248-50-2
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 4665564
• PubChem ID: 16771416
• Update Time: 2025-10-22

6-(4-methylpiperidin-1-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(4-methylpiperidin-1-yl)pyridine-3-carboxylic Acid
• 6-(4-methylpiperidin-1-yl)pyridine-3-carboxylic acid

• Inchi： 1S/C12H16N2O2/c1-9-4-6-14(7-5-9)11-3-2-10(8-13-11)12(15)16/h2-3,8-9H,4-7H2,1H3,(H,15,16)
• InChI Key： YQPINMZQOZZKPY-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCC(C)CC2)=CC=C1C(O)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 415.4±30.0 °C at 760 mmHg
• Flash Point: 205.0±24.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

6-(4-methylpiperidin-1-yl)pyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-(4-methylpiperidin-1-yl)pyridine-3-carboxylic acid

Introduction to 6-(4-methylpiperidin-1-yl)pyridine-3-carboxylic Acid (CAS No. 926248-50-2)

6-(4-methylpiperidin-1-yl)pyridine-3-carboxylic acid, with the chemical formula C₁₂H₁₆N₂O₂, is a significant compound in the field of pharmaceutical chemistry. This compound is characterized by its unique structural features, which include a pyridine ring and a piperidine moiety. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules.

The CAS number 926248-50-2 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature. The molecular structure of 6-(4-methylpiperidin-1-yl)pyridine-3-carboxylic acid consists of a pyridine ring substituted at the 3-position with a carboxylic acid group, and at the 4-position of the piperidine ring with a methyl group. This arrangement contributes to its distinct chemical properties and reactivity.

In recent years, there has been growing interest in this compound due to its potential applications in drug discovery and development. The pyridine-piperidine scaffold is widely recognized for its role in medicinal chemistry, particularly in the design of small-molecule inhibitors targeting various biological pathways. The structural features of 6-(4-methylpiperidin-1-yl)pyridine-3-carboxylic acid make it a promising candidate for further exploration in this domain.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The carboxylic acid group at the 3-position of the pyridine ring provides a site for further functionalization, allowing chemists to modify the molecule and tailor its properties for specific applications. Additionally, the methylpiperidine moiety enhances the lipophilicity of the compound, which can be advantageous in drug delivery systems.

Recent studies have highlighted the potential of 6-(4-methylpiperidin-1-yl)pyridine-3-carboxylic acid in the development of novel therapeutic agents. For instance, researchers have explored its use as a precursor in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The structural motif shared by this compound with known bioactive molecules suggests that it may exhibit similar pharmacological effects.

The pharmacokinetic profile of 6-(4-methylpiperidin-1-yl)pyridine-3-carboxylic acid is another area of interest. Preliminary studies indicate that it exhibits good solubility and stability under physiological conditions, making it a viable candidate for oral administration. Furthermore, its metabolic pathways have been investigated to understand how it is processed within the body, which is essential for optimizing drug efficacy and minimizing side effects.

In conclusion, 6-(4-methylpiperidin-1-yl)pyridine-3-carboxylic acid (CAS No. 926248-50-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications in drug discovery make it a compound of great interest to researchers worldwide. As further studies continue to uncover its properties and therapeutic potential, it is likely that this molecule will play an increasingly important role in the development of new medicines.